11-oxotetrodotoxin
11-oxotetrodotoxin
Brand Name:
Vulcanchem
CAS No.:
123665-88-3
VCID:
VC0219473
InChI:
InChI=1S/C11H17N3O9/c12-8-13-5(16)1-3-10(20,7(18)19)4-2(15)9(1,14-8)6(17)11(21,22-3)23-4/h1-7,15-21H,(H3,12,13,14)
SMILES:
C12C3C(C4C(C1(C(C(O3)(O4)O)O)NC(=NC2O)N)O)(C(O)O)O
Molecular Formula:
C6H3Cl2FN2O
Molecular Weight:
335.27 g/mol
11-oxotetrodotoxin
CAS No.: 123665-88-3
Main Products
VCID: VC0219473
Molecular Formula: C6H3Cl2FN2O
Molecular Weight: 335.27 g/mol
| CAS No. | 123665-88-3 |
|---|---|
| Product Name | 11-oxotetrodotoxin |
| Molecular Formula | C6H3Cl2FN2O |
| Molecular Weight | 335.27 g/mol |
| IUPAC Name | 3-amino-14-(dihydroxymethyl)-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol |
| Standard InChI | InChI=1S/C11H17N3O9/c12-8-13-5(16)1-3-10(20,7(18)19)4-2(15)9(1,14-8)6(17)11(21,22-3)23-4/h1-7,15-21H,(H3,12,13,14) |
| Standard InChIKey | FPIMGHUQQSRSTB-UHFFFAOYSA-N |
| SMILES | C12C3C(C4C(C1(C(C(O3)(O4)O)O)NC(=NC2O)N)O)(C(O)O)O |
| Canonical SMILES | C12C3C(C4C(C1(C(C(O3)(O4)O)O)NC(=NC2O)N)O)(C(O)O)O |
| Synonyms | 11-oxo-tetrodotoxin 11-oxo-TTX 11-oxotetrodotoxin |
| PubChem Compound | 3081712 |
| Last Modified | Nov 11 2021 |
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